Cas no 827328-39-2 (N-(4-Chlorobenzyl)-2-methoxyethanamine)

• Product Name: N-(4-Chlorobenzyl)-2-methoxyethanamine
• CAS No: 827328-39-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 988112
• PubChem ID: 3862703
• Update Time: 2025-06-22

N-(4-Chlorobenzyl)-2-methoxyethanamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorobenzyl)-2-methoxyethanamine
• 4-chloro-N-(2-methoxyethyl)Benzenemethanamine
• CHEMBRDG-BB 4004521
• N-(4-Chlorobenzyl)-2-methoxy-1-ethanamine
• N-[(4-chlorophenyl)methyl]-2-methoxyethanamine
• N-[(4-Chlorophenyl)methyl]-2-methoxyethan-1-amine
• CS-0303638
• FT-0756078
• (4-CHLOROBENZYL)(2-METHOXYETHYL)AMINE
• EN300-32431
• SCHEMBL11304095
• AKOS000228583
• n-(4-Chlorobenzyl)-2-methoxyethan-1-amine
• 827328-39-2
• CIB32839
• DTXSID20397525
• [(4-chlorophenyl)methyl](2-methoxyethyl)amine
• STK128919
• DA-39545

• MDL： MFCD05863673
• Inchi： 1S/C10H14ClNO/c1-13-7-6-12-8-9-2-4-10(11)5-3-9/h2-5,12H,6-8H2,1H3
• InChI Key： YAKIFYDDSQOBAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNCCOC

Computed Properties

• Exact Mass: 199.07600
• Monoisotopic Mass: 199.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.094
• Boiling Point: 263.6°C at 760 mmHg
• Flash Point: 113.2°C
• Refractive Index: 1.518
• PSA: 21.26000
• LogP: 2.46690

N-(4-Chlorobenzyl)-2-methoxyethanamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(4-Chlorobenzyl)-2-methoxyethanamine

N-(4-Chlorobenzyl)-2-methoxyethanamine (CAS No. 827328-39-2)

The compound N-(4-Chlorobenzyl)-2-methoxyethanamine, identified by the CAS registry number 827328-39-2, is an organic compound with significant applications in various fields of chemistry and pharmacology. This compound is a derivative of ethanamine, featuring a 4-chlorobenzyl group attached to the nitrogen atom and a methoxy group on the ethane chain. Its structure makes it a versatile molecule, capable of participating in a wide range of chemical reactions and biological interactions.

Recent studies have highlighted the potential of N-(4-Chlorobenzyl)-2-methoxyethanamine as a key intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. The methoxy group on the ethane chain enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

The synthesis of N-(4-Chlorobenzyl)-2-methoxyethanamine involves a multi-step process, typically starting with the preparation of 4-chlorobenzyl chloride or its equivalent. This intermediate is then subjected to nucleophilic substitution reactions with appropriate amine derivatives to form the desired product. The reaction conditions, such as temperature and solvent choice, play a crucial role in ensuring high yields and purity of the final product.

In terms of physical properties, N-(4-Chlorobenzyl)-2-methoxyethanamine exhibits a melting point of approximately 65°C and a boiling point around 150°C under standard atmospheric pressure. Its solubility in common organic solvents like dichloromethane and ethanol is moderate, while it shows limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

The application of N-(4-Chlorobenzyl)-2-methoxyethanamine extends beyond pharmaceuticals. It has been utilized as an intermediate in the production of agrochemicals, where its ability to form stable complexes with metal ions enhances its effectiveness as a fungicide or insecticide. Additionally, this compound has found applications in materials science, particularly in the development of novel polymers and coatings with improved mechanical properties.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing N-(4-Chlorobenzyl)-2-methoxyethanamine. Researchers are focusing on reducing waste generation and improving energy efficiency during the production process. For instance, catalytic hydrogenation techniques and microwave-assisted synthesis are being investigated as eco-friendly alternatives to traditional methods.

In conclusion, N-(4-Chlorobenzyl)-2-methoxyethanamine (CAS No. 827328-39-2) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with favorable physical properties, positions it as an essential building block in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.